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Compound of Interest

Compound Name: [(Octadecyloxy)methyl]oxirane

Cat. No.: B107259 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides crucial guidance on the safe handling and disposal of

[(Octadecyloxy)methyl]oxirane (CAS No. 16245-97-9), also known as Octadecyl glycidyl

ether. While a comprehensive Safety Data Sheet (SDS) for this specific compound is not

readily available in the public domain, the following recommendations are based on the general

hazards associated with glycidyl ethers and available data for structurally similar compounds.

Disclaimer: This information is intended as a guide and should not replace a substance-specific

Safety Data Sheet (SDS). Always consult the SDS provided by the supplier before handling

any chemical.

Hazard Assessment and Personal Protective
Equipment (PPE)
Glycidyl ethers as a class of compounds can present several hazards, including skin and eye

irritation, and may cause allergic skin reactions. Some may also be harmful if inhaled or

swallowed. Given the lack of specific data for [(Octadecyloxy)methyl]oxirane, a cautious

approach is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Neoprene or nitrile rubber

gloves are recommended.

Inspect gloves for integrity

before each use.[1]

Eye Protection
Safety glasses with side

shields or chemical goggles

Essential to prevent splashes

to the eyes.[2]

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn to prevent skin contact.

For larger quantities or

potential for significant

splashing, consider a

chemical-resistant apron or

suit.[3]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

This is the primary means of

controlling inhalation exposure.

[2] If ventilation is inadequate

or if aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

Handling:

Ventilation: Always handle [(Octadecyloxy)methyl]oxirane in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of any potential vapors.[2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.[3]
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Ignition Sources: Keep away from heat, sparks, and open flames. While the flashpoint is high

(127.4°C), taking precautions is good practice.

Hygiene: Wash hands thoroughly with soap and water after handling.[4]

Storage:

Container: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation or a rash occurs, seek

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[4]

Spill Response:

Evacuate the area and ensure adequate ventilation.
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Wear appropriate PPE as outlined above.

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[5]

Collect the absorbed material into a suitable, labeled container for disposal.[5]

Clean the spill area thoroughly with soap and water.

Disposal Plan
Dispose of [(Octadecyloxy)methyl]oxirane and any contaminated materials in accordance

with all applicable local, state, and federal regulations.

Waste Classification: It may be necessary to dispose of this chemical as hazardous waste.

Consult with your institution's environmental health and safety (EHS) department or a

licensed waste disposal company for guidance.[5]

Containers: Empty containers may retain product residue and should be disposed of in the

same manner as the chemical itself. Do not reuse empty containers.

Experimental Workflow
The following diagram illustrates a safe and logical workflow for handling

[(Octadecyloxy)methyl]oxirane in a laboratory setting.

Caption: Workflow for handling [(Octadecyloxy)methyl]oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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